Cas no 502-02-3 (Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]-)

Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]- structure
502-02-3 structure
Product name:Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]-
CAS No:502-02-3
MF:C14H15N3O3S
MW:305.352201700211
CID:371824
PubChem ID:11037

Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]-
    • 4-[[4-(dimethylamino)phenyl]azo]benzenesulphonic acid
    • p-[[p-(Dimethylamino)phenyl]azo]benzenesulfonic acid
    • 4'-dimethylamino-azobenzene-4-sulfonic acid
    • 4-sulfo-4'-dimethylaminoazobenzene
    • Benzenesulfonic acid, 4-((4-(dimethylamino)phenyl)azo)-
    • SCHEMBL296471
    • 4-((4-(dimethylamino)phenyl)diazenyl)benzenesulfonic acid
    • 4-{[4-(DIMETHYLAMINO)PHENYL]DIAZENYL}BENZENESULFONIC ACID
    • IETWCRRCPURZOC-UHFFFAOYSA-N
    • DTXSID3060112
    • 4-{(E)-[4-(dimethylamino)phenyl]diazenyl}benzenesulfonic acid
    • CHEMBL220397
    • 4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}benzene-1-sulfonic acid
    • 606126-34-5
    • 4-(Dimethylamino)azobenzene-4'-sulfonic acid
    • NSC9595
    • NSC-9595
    • NSC 9595
    • 4-(4-Dimethylaminophenylazo)benzenesulfonic acid
    • EN300-226550
    • 4-(4-Sulfophenylazo)-N,N-dimethylaniline
    • CBDivE_014233
    • 4-[[4-(dimethylamino)phenyl]diazenyl]benzenesulfonic acid
    • 502-02-3
    • p-(p'-Dimethylaminophenylazo)benzene sulfonate
    • 4-[[4-(Dimethylamino)phenyl]azo]benzenesulfonic acid
    • 4-dimethylaminoazobenzene-4'-sulfonic acid
    • 4-Chlorobenzimidazole
    • EINECS 207-932-9
    • 4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}benzene-1-sulfonicacid
    • Benzenesulfonic acid, 4-(2-(4-(dimethylamino)phenyl)diazenyl)-
    • Benzenesulfonic acid, 4-[[4-(dimethylamino)phenyl]azo]-
    • Benzenesulfonic acid, p-((p-(dimethylamino)phenyl)azo)-
    • BDBM50206429
    • CHEMBL1092016
    • Methyl orange (acid form)
    • 4'-Sulfo-N,N-dimethyl-4-aminoazobenzene
    • DTXSID201043663
    • AKOS015909260
    • NS00032014
    • 4-((4-(Dimethylamino)phenyl)azo)benzenesulphonic acid
    • p-((p-(Dimethylamino)phenyl)azo)benzenesulfonic acid
    • Benzenesulfonic acid, p-[[p-(dimethylamino)phenyl]azo]-
    • Inchi: InChI=1S/C14H15N3O3S/c1-17(2)13-7-3-11(4-8-13)15-16-12-5-9-14(10-6-12)21(18,19)20/h3-10H,1-2H3,(H,18,19,20)
    • InChI Key: IETWCRRCPURZOC-UHFFFAOYSA-N
    • SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)O

Computed Properties

  • Exact Mass: 305.08300
  • Monoisotopic Mass: 305.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.7A^2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.28
  • Melting Point: >300 deg C
  • Refractive Index: 1.61
  • PSA: 90.71000
  • LogP: 4.49550

Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]- Security Information

Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]- Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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